1-(Cyclopentylcarbonyl)piperidine
Overview
Description
1-(Cyclopentylcarbonyl)piperidine is a chemical compound that is commonly used in scientific research. It is a piperidine derivative that has shown potential in various applications, including medicinal chemistry and drug discovery. The purpose of
Scientific Research Applications
Pharmacological Applications:
- Enhancing Cognitive Functions: Certain analogues of piperidine compounds have been found to improve cognitive functions, such as memory retention and recall, by modulating glutamate receptors and facilitating long-term potentiation (Stäubli et al., 1994).
- Antiamnesic Potential: Compounds like 1-(2-naphthyloxymethylcarbonyl)piperidine have shown promise as potential antiamnesics, which could aid in treating memory loss (Thamotharan et al., 2003).
- Analgesic Effects: Derivatives of phencyclidine, such as 1-(1-phenylcyclohexyl)piperidine, have been studied for their analgesic effects, particularly in addressing acute and phasic pain (Ahmadi & Mahmoudi, 2005).
Organic Chemistry and Synthesis:
- Electrochemical Aminoxyl-Mediated Cyanation: Secondary piperidines, crucial in pharmaceuticals, can be synthesized via electrochemical methods. This process involves the use of ABNO (9-azabicyclononane N-oxyl) as a catalytic mediator, demonstrating a versatile approach for constructing piperidine derivatives (Lennox et al., 2018).
- Tandem Cyclopropane Ring-Opening: The synthesis of piperidines from benzyl-protected propargyl amines and 1,1-cyclopropane diesters using Zn(II) catalysis showcases another method for creating functionalized piperidines (Lebold et al., 2009).
Toxicology and Antimicrobial Properties:
- Psychoactive Arylcyclohexylamines Analysis: Piperidine compounds like 1-[1-(3-methoxyphenyl)cyclohexyl]piperidine have been characterized for their psychoactive properties. Methods for their detection in biological fluids have been developed, highlighting their importance in forensic toxicology (De Paoli et al., 2013).
- Antimicrobial Activity: Piperidine, a metabolite of the polyamine cadaverine, has been shown to inhibit the enteropathogenicity of Salmonella typhimurium, suggesting its potential use in antimicrobial strategies (Köhler et al., 2002).
properties
IUPAC Name |
cyclopentyl(piperidin-1-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO/c13-11(10-6-2-3-7-10)12-8-4-1-5-9-12/h10H,1-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRQPYSNMRHBLEI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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